Cas no 1494369-72-0 (Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl-)

• Product Name: Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl-
• CAS No: 1494369-72-0
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5281957
• Update Time: 2025-05-20

Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl-

• Inchi： 1S/C8H12BrNS/c1-6(4-9)3-8-5-11-7(2)10-8/h5-6H,3-4H2,1-2H3
• InChI Key： JISIDWHENQYGNE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C)CBr)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl-

Exploring Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl- (CAS No. 1494369-72-0): Properties, Applications, and Innovations

The chemical compound Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl- (CAS No. 1494369-72-0) is a specialized thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromo-substituted propyl group and a methyl-thiazole core, this compound serves as a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for heterocyclic compounds like 4-(3-bromo-2-methylpropyl)-2-methylthiazole has surged due to their role in developing novel therapeutics. A key area of interest is its application in designing small-molecule inhibitors, which align with the growing focus on precision medicine. The compound’s bromine moiety offers reactivity for further functionalization, making it valuable for structure-activity relationship (SAR) studies. This adaptability positions it as a critical building block in medicinal chemistry.

From an industrial perspective, CAS 1494369-72-0 is also investigated for its potential in crop protection formulations. Agrochemical companies are leveraging its thiazole backbone to develop next-generation pesticides with improved efficacy and environmental safety. This aligns with global trends toward sustainable agriculture, where users frequently search for terms like "green chemistry in agrochemicals" or "low-toxicity pest control." Such applications highlight the compound’s relevance in addressing contemporary challenges.

Analytical studies of Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl- often emphasize its spectroscopic properties (e.g., NMR, IR) and chromatographic behavior, which are crucial for quality control in synthesis. Laboratories prioritize high-purity batches of this compound, as impurities can impact downstream reactions. FAQs in academic forums often revolve around "optimizing synthesis routes for bromo-thiazole derivatives" or "scaling up thiazole-based intermediates," reflecting practical industry concerns.

Innovations in catalysis and green synthesis further enhance the appeal of this compound. Researchers are exploring metal-free coupling reactions and solvent-free conditions to improve the sustainability of its production. These advancements resonate with broader searches like "eco-friendly organic synthesis" or "atom-efficient bromination techniques," demonstrating how CAS 1494369-72-0 intersects with cutting-edge chemistry trends.

In summary, Thiazole, 4-(3-bromo-2-methylpropyl)-2-methyl- exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to sustainable agriculture—underscore its importance in both academic and industrial settings. As research progresses, this compound will likely remain a focal point for scientists addressing pressing global needs through molecular innovation.